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Compound of Interest

Compound Name: 6-Bromo-2,8-dimethylquinoline

Cat. No.: B1371724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Bromo-2,8-dimethylquinoline, identified by the CAS number 1189106-78-2, is a

halogenated heterocyclic compound belonging to the quinoline family.[1] The quinoline scaffold

is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous

approved therapeutic agents with a wide spectrum of biological activities, including anticancer,

antimalarial, and anti-inflammatory properties.[2][3][4] The strategic placement of a bromine

atom at the 6-position, along with methyl groups at the 2- and 8-positions, renders 6-Bromo-
2,8-dimethylquinoline a versatile synthetic intermediate for the development of novel drug

candidates. The bromine atom provides a reactive handle for further molecular elaboration

through various cross-coupling reactions, enabling the systematic exploration of structure-

activity relationships (SAR).[2] This guide provides a comprehensive overview of its synthesis,

physicochemical properties, spectroscopic characterization, potential applications in drug

discovery, and essential safety protocols.

Physicochemical Properties
A summary of the key physicochemical properties of 6-Bromo-2,8-dimethylquinoline is

presented in the table below. These properties are crucial for understanding its behavior in

various experimental settings, from reaction conditions to biological assays.
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Property Value Source

CAS Number 1189106-78-2 [1]

Molecular Formula C₁₁H₁₀BrN [1]

Molecular Weight 236.11 g/mol [1]

IUPAC Name 6-bromo-2,8-dimethylquinoline [1]

Canonical SMILES
CC1=CC=C2C(=C1)C(Br)=CC

=C2N=C1C
[1]

InChIKey
RZJSSQBKYWNNAW-

UHFFFAOYSA-N
[1]

Predicted XLogP3 3.6 [1]

Synthesis of 6-Bromo-2,8-dimethylquinoline
The synthesis of 6-Bromo-2,8-dimethylquinoline can be effectively achieved through a

modification of the classic Doebner-von Miller reaction.[5][6][7] This acid-catalyzed cyclization

reaction involves the condensation of an aniline with an α,β-unsaturated carbonyl compound.

For the synthesis of the target molecule, 4-bromo-2-methylaniline serves as the aniline

component, and crotonaldehyde acts as the α,β-unsaturated aldehyde.

Proposed Synthetic Pathway: Doebner-von Miller
Reaction
The following diagram illustrates the proposed synthetic workflow for 6-Bromo-2,8-
dimethylquinoline.
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4-Bromo-2-methylaniline

+Crotonaldehyde

HCl, Oxidizing Agent
(e.g., As₂O₅ or Nitrobenzene)

6-Bromo-2,8-dimethylquinolineDoebner-von Miller Reaction

Doebner-von Miller synthesis of 6-Bromo-2,8-dimethylquinoline.
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Synthesis of
6-Bromo-2,8-dimethylquinoline

Derivatives

In Vitro Screening
(e.g., Cytotoxicity Assays,

Enzyme Inhibition)

Hit Identification

Lead Optimization
(SAR Studies)

Iterative
Process

In Vivo Studies
(Animal Models)

Preclinical Candidate
Selection

A general workflow for the preclinical evaluation of novel quinoline derivatives.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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